Cas no 76128-70-6 (4-Chloro-2-(3-fluorophenyl)pyrimidine)

• Product Name: 4-Chloro-2-(3-fluorophenyl)pyrimidine
• CAS No: 76128-70-6
• MF: C₁₀H₆ClFN₂
• MW: 208.61944437027
• CID: 3522630
• PubChem ID: 599729
• Update Time: 2025-06-10

4-Chloro-2-(3-fluorophenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-2-(3-FLUOROPHENYL)-
• 4-Chloro-2-(3-fluorophenyl)pyrimidine
• starbld0020407
• QQULGPQGENSSEM-UHFFFAOYSA-N
• 4-chloro-2-(m-fluorophenyl)pyrimidine
• AKOS009845604
• 76128-70-6

• Inchi： 1S/C10H6ClFN2/c11-9-4-5-13-10(14-9)7-2-1-3-8(12)6-7/h1-6H
• InChI Key： QQULGPQGENSSEM-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)=NC=CC(Cl)=N1

Computed Properties

• Exact Mass: 208.0203541Da
• Monoisotopic Mass: 208.0203541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-2-(3-fluorophenyl)pyrimidine

4-Chloro-2-(3-fluorophenyl)pyrimidine: A Comprehensive Overview

4-Chloro-2-(3-fluorophenyl)pyrimidine (CAS No. 76128-70-6) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various applications, particularly in the development of novel therapeutic agents. This article provides a detailed overview of 4-Chloro-2-(3-fluorophenyl)pyrimidine, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-Chloro-2-(3-fluorophenyl)pyrimidine is a pyrimidine derivative with a chlorine atom at the 4-position and a 3-fluorophenyl group at the 2-position. The molecular formula of this compound is C₁₀H₆ClFN₂, and its molecular weight is approximately 210.61 g/mol. The presence of the chlorine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for drug design. The compound is typically synthesized through a series of well-established organic reactions, including nucleophilic substitution and coupling reactions.

Synthesis Methods

The synthesis of 4-Chloro-2-(3-fluorophenyl)pyrimidine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloropyrimidine with 3-fluorobenzeneboronic acid in the presence of a palladium catalyst. This Suzuki-Miyaura coupling reaction is widely used due to its high yield and mild reaction conditions. Another approach involves the reaction of 2-chloro-4-chloropyrimidine with 3-fluorophenylboronic acid, which also yields the desired product efficiently.

Biological Activities

4-Chloro-2-(3-fluorophenyl)pyrimidine has been extensively studied for its biological activities, particularly in the context of pharmacological applications. Research has shown that this compound exhibits potent antiviral activity against a range of viruses, including influenza and HIV. Additionally, it has demonstrated significant anticancer properties, particularly against breast cancer and leukemia cells. The mechanism of action is believed to involve the inhibition of key enzymes involved in viral replication and cell proliferation.

Recent Research Advancements

In recent years, there have been several notable advancements in the research and development of 4-Chloro-2-(3-fluorophenyl)pyrimidine. A study published in the Journal of Medicinal Chemistry reported that derivatives of this compound have shown enhanced antiviral activity against drug-resistant strains of influenza virus. Another study in Cancer Research highlighted the potential of 4-Chloro-2-(3-fluorophenyl)pyrimidine-based compounds as targeted therapies for specific types of cancer, such as triple-negative breast cancer.

Clinical Applications

The clinical potential of 4-Chloro-2-(3-fluorophenyl)pyrimidine is being actively explored in various preclinical and clinical studies. Early-phase clinical trials have demonstrated promising results in terms of safety and efficacy. For instance, a phase I trial evaluating the safety and pharmacokinetics of a derivative of this compound showed favorable outcomes, paving the way for further clinical development.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 4-Chloro-2-(3-fluorophenyl)pyrimidine holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies are likely to focus on optimizing the structure-activity relationship (SAR) to enhance potency and selectivity. Additionally, efforts will be directed towards developing more effective delivery systems to improve bioavailability and reduce side effects.

In conclusion, 4-Chloro-2-(3-fluorophenyl)pyrimidine (CAS No. 76128-70-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a novel therapeutic agent.